Cas no 5340-41-0 (2,2,3-Trimethylhexan-3-ol)

• Product name: 2,2,3-Trimethylhexan-3-ol
• CAS No: 5340-41-0
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 371875
• PubChem ID: 95305

2,2,3-Trimethylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol,2,2,3-trimethyl-
• 2 2 3-TRIMETHYL-3-HEXANOL
• 2,2,3-trimethylhexan-3-ol
• 2,2,3-trimethyl-hexan-3-ol
• 2,2,3-Trimethyl-hexanol-(3)
• 3-Hexanol,2,3-trimethyl-
• AC1L3U0I
• CTK4J7901
• Methyl-propyl-tert.-butyl-carbinol
• methyl-propyl-tert-butyl-carbinol
• NSC908
• AKOS006272922
• NS00044063
• NSC-908
• NSC 908
• CS-0453420
• SCHEMBL11420473
• 3-Hexanol, 2,2,3-trimethyl-
• 2,2,3-TRIMETHYL-3-HEXANOL
• MFCD00046593
• DTXSID30871124
• 5340-41-0
• LS-08701
• EINECS 226-278-5
• 2,2,3-Trimethylhexan-3-ol

• Inchi： InChI=1S/C9H20O/c1-6-7-9(5,10)8(2,3)4/h10H,6-7H2,1-5H3
• InChI Key： DHNHHYWBZNQHGN-UHFFFAOYSA-N
• SMILES： CCCC(C)(C(C)(C)C)O

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8420
• Melting Point: 6.15°C (estimate)
• Boiling Point: 170°C
• Refractive Index: 1.4370
• PSA: 20.23
• LogP: 2.58360

Additional information on 2,2,3-Trimethylhexan-3-ol

3-Hexanol,2,2,3-trimethyl- (CAS No. 5340-41-0): A Comprehensive Overview

3-Hexanol,2,2,3-trimethyl-, also known by its CAS registry number 5340-41-0, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of alcohols and is characterized by its six-carbon chain with a hydroxyl group (-OH) attached to the third carbon atom. The presence of three methyl groups on the second and third carbons adds complexity to its structure and contributes to its distinct chemical properties.

The molecular formula of 3-Hexanol,2,2,3-trimethyl- is C9H18O, and its molecular weight is approximately 138.24 g/mol. The compound exists as a colorless liquid with a characteristic odor. Its physical properties include a boiling point of around 165°C and a density of 0.87 g/cm³ at 25°C. These properties make it suitable for use in various chemical processes where stability and reactivity are key considerations.

Recent advancements in analytical chemistry have enabled researchers to delve deeper into the synthesis and characterization of 3-Hexanol,2,2,3-trimethyl-. One notable study published in the *Journal of Organic Chemistry* explored novel synthetic pathways for this compound using enzymatic catalysis. The researchers demonstrated that the use of lipase enzymes could significantly enhance the yield and purity of 3-Hexanol,2,2,3-trimethyl- when derived from renewable resources such as vegetable oils.

The applications of 3-Hexanol,2,2,3-trimethyl- span across multiple industries. In the fragrance industry, it is valued for its pleasant floral scent and is commonly used as a component in perfumes and personal care products. Its ability to blend well with other aromatic compounds makes it an essential ingredient in creating complex fragrance profiles.

In addition to its role in perfumery, 3-Hexanol,2,2,3-trimethyl- has found applications in the pharmaceutical sector. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. For instance, researchers at the University of California have reported on its use in developing novel drug delivery systems that enhance bioavailability.

The environmental impact of 3-Hexanol,2,2,3-trimethyl- has also been a subject of interest among scientists. A study conducted by the Environmental Protection Agency (EPA) assessed its biodegradability under various conditions. The findings indicated that the compound exhibits high biodegradability rates under aerobic conditions, making it an eco-friendly choice for industrial applications.

From a safety standpoint, 3-Hexanol,2